Cas no 2228264-04-6 (3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine)

• Product Name: 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine
• CAS No: 2228264-04-6
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6389922
• PubChem ID: 165880605
• Update Time: 2025-06-13

3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine
• 2228264-04-6
• EN300-1804597

• Inchi： 1S/C11H23N/c1-8(6-7-12)9-10(2,3)11(9,4)5/h8-9H,6-7,12H2,1-5H3
• InChI Key： YTMJJBORBUREQY-UHFFFAOYSA-N
• SMILES： NCCC(C)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine

Professional Introduction to 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine (CAS No. 2228264-04-6)

3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228264-04-6, belongs to a class of molecules characterized by its unique structural features and potential biological activities. The presence of a highly substituted cyclopropyl ring and an amine functional group makes this molecule of particular interest for its synthetic utility and pharmacological properties.

The structural motif of 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine is derived from a tetramethylcyclopropane scaffold, which is known for its stability and rigidity due to the strain relief provided by the methyl groups. This structural feature not only contributes to the compound's chemical resilience but also influences its interactions with biological targets. The amine functionality at the terminal position of the butan-1-amine chain provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropyl moieties due to their ability to modulate enzyme activity and receptor binding. Studies have shown that cyclopropyl-containing molecules can exhibit enhanced binding affinity and selectivity towards certain therapeutic targets. For instance, derivatives of tetramethylcyclopropane have been investigated for their potential in treating neurological disorders and inflammation-related conditions. The amine group in 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine further enhances its utility as a building block for such applications.

The synthesis of 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine presents unique challenges due to the stability of the tetramethylcyclopropane ring. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. One common approach involves the reaction of a suitable halogenated precursor with an amine source under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has also been explored to facilitate the introduction of the amine group while maintaining the integrity of the cyclopropyl ring.

The pharmacological profile of 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine has been the subject of several preclinical studies. These investigations have revealed potential applications in areas such as pain management and anti-inflammatory therapy. The compound's ability to interact with specific amino acid receptors suggests that it may modulate neurotransmitter release or receptor signaling pathways. Further research is ongoing to elucidate its exact mechanism of action and to identify potential therapeutic applications.

In addition to its pharmacological significance, 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine has shown promise as a key intermediate in the synthesis of more complex drug candidates. Its unique structural features make it a versatile building block for medicinal chemists seeking to develop novel therapeutics. By modifying the amine group or incorporating additional functional moieties, researchers can generate a diverse array of derivatives with tailored biological activities.

The latest advancements in computational chemistry have also contributed to the understanding of 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine's properties. Molecular modeling studies have helped predict its binding interactions with biological targets and have guided the design of more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into the compound's structure and dynamics.

The industrial production of 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine is another area of focus. Manufacturers are continuously optimizing synthetic routes to improve yield and reduce costs without compromising quality. Green chemistry principles are being increasingly adopted to ensure that production processes are environmentally sustainable. This includes minimizing waste generation and using renewable feedstocks where possible.

The future prospects for 3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine are bright given its versatility and potential applications in pharmaceuticals. As research progresses, new derivatives with enhanced efficacy and reduced side effects are likely to be discovered. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.